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Compound of Interest

Compound Name: 2-(4-Biphenylyl)-2-propanol

Cat. No.: B1294880 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the core physicochemical properties of 2-
(4-Biphenylyl)-2-propanol, a biphenyl derivative of significant interest in various research and

development applications. The information is presented to be readily accessible for laboratory

and development settings.

Core Physicochemical Data
The fundamental molecular and physical properties of 2-(4-Biphenylyl)-2-propanol are

summarized in the table below for easy reference and comparison.

Property Value

Molecular Formula C₁₅H₁₆O[1][2]

Molecular Weight 212.29 g/mol [1][2]

CAS Number 34352-74-4[1][2]

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of 2-(4-Biphenylyl)-2-propanol
can vary based on the specific research objectives. A general workflow for characterization is

outlined below.
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Synthesis: The synthesis of 2-(4-Biphenylyl)-2-propanol can be achieved through various

organic synthesis routes. One common method involves the Grignard reaction between a

suitable biphenyl precursor and a propanone derivative.

Purification: Following synthesis, the crude product is typically purified using techniques such

as recrystallization or column chromatography to achieve the desired level of purity.

Structural Elucidation: The chemical structure and identity of the synthesized compound are

confirmed using a combination of spectroscopic methods, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

determine the chemical environment of the hydrogen and carbon atoms, respectively,

providing insight into the molecular structure.

Mass Spectrometry (MS): This technique is employed to determine the molecular weight of

the compound and to analyze its fragmentation pattern, further confirming its identity.

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present

in the molecule, such as the hydroxyl (-OH) group.

Purity Analysis: The purity of the final compound is typically assessed using techniques like

High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC).

Logical Workflow for Compound Characterization
The following diagram illustrates a logical workflow for the characterization of 2-(4-
Biphenylyl)-2-propanol, from synthesis to final analysis.
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Caption: A logical workflow for the synthesis and characterization of 2-(4-Biphenylyl)-2-
propanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1294880#2-4-biphenylyl-2-propanol-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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